Fabrication of highly hydrophobic surfaces of conductive polythiophene

Journal of Materials Chemistry Pub Date: 2003-09-16 DOI: 10.1039/B309291G

Abstract

Polythiophene (Pth) films and aligned microtubules with highly water-repellent surfaces have been electrosynthesized by direct oxidation of thiophene in boron trifluoride–diethyl etherate (BFEE): large contact angles of water (higher than 100°) on Pth surfaces are observed for the first time.

Graphical abstract: Fabrication of highly hydrophobic surfaces of conductive polythiophene
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